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Compound of Interest

Compound Name: Osemozotan

Cat. No.: B1210712 Get Quote

Essential Safety and Handling Guide for
Osemozotan
Disclaimer: This document provides guidance on the safe handling of Osemozotan based on

general best practices for potent, non-cytotoxic research compounds. A specific Safety Data

Sheet (SDS) for Osemozotan is not publicly available. Therefore, the recommendations below

are derived from general laboratory safety protocols for handling chemicals with limited safety

data. All laboratory personnel must conduct a risk assessment before handling this compound

and consult with their institution's Environmental Health and Safety (EHS) department.

Osemozotan is a selective 5-HT1A receptor agonist used in neuropharmacological research.

[1][2] As with any potent research chemical, proper handling, use of personal protective

equipment, and adherence to disposal protocols are crucial for personnel safety and

environmental protection.

Chemical and Physical Properties of Osemozotan
A summary of the known chemical and physical properties of Osemozotan is provided in the

table below.[1][3][4]
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Property Value

IUPAC Name
5-(3-[((2S)-1,4-benzodioxan-2-

ylmethyl)amino]propoxy)-1,3-benzodioxole

Molecular Formula C₁₉H₂₁NO₅

Molar Mass 343.379 g·mol⁻¹

CAS Number 137275-81-1

Appearance Solid (form not specified)

Storage
Store at room temperature in the continental

US; may vary elsewhere.

Personal Protective Equipment (PPE) for Handling
Osemozotan
Given the lack of specific toxicity data, a conservative approach to PPE is recommended. The

following table outlines the minimum PPE for handling Osemozotan in a laboratory setting,

based on general guidelines for handling potent compounds.
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PPE Category Minimum Requirement Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against skin

contact. Double-gloving is

recommended for handling

potent compounds to minimize

the risk of exposure in case

the outer glove is

compromised.

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield should be worn in

addition to safety glasses or

goggles if there is a splash

hazard.

Protects eyes from splashes

and airborne particles. A face

shield offers an additional layer

of protection for the entire

face.

Body Protection
A lab coat with long sleeves

and a solid front.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area or a

chemical fume hood. However,

a risk assessment may

indicate the need for a

respirator (e.g., N95) if there is

a potential for aerosol

generation.

To prevent inhalation of the

compound.

The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Osemozotan.
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Risk Assessment

PPE Selection

Start: Prepare to Handle Osemozotan

Assess the Task:
- Weighing solid?

- Preparing solution?
- Administering to animals?

Assess the Quantity:
- Milligrams?

- Grams?

Potential for Aerosol Generation?

Minimum PPE:
- Lab Coat

- Safety Glasses
- Double Nitrile Gloves

NoAdd N95 Respirator or Higher

Yes

Is there a Splash Hazard?

Add Face Shield

Yes

Proceed with Task

No

Click to download full resolution via product page

PPE Selection Workflow for Osemozotan.
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Operational Plan for Handling Osemozotan
A step-by-step guide for the safe handling of Osemozotan in a research laboratory setting is

provided below. This protocol is based on standard practices for potent compounds.

Preparation:

Designate a specific area for handling Osemozotan, preferably within a chemical fume

hood.

Ensure all necessary PPE is available and in good condition.

Have a chemical spill kit readily accessible.

Weighing:

Weigh solid Osemozotan in a ventilated balance enclosure or a chemical fume hood to

minimize the risk of inhalation.

Use disposable weighing boats or papers to avoid cross-contamination.

Solution Preparation:

Prepare solutions in a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.

Post-Handling:

Decontaminate the work area with an appropriate solvent.

Remove PPE carefully to avoid self-contamination. The outer gloves should be removed

first, followed by the lab coat and then the inner gloves.

Wash hands thoroughly with soap and water after removing all PPE.

The following diagram outlines the workflow for the safe handling of Osemozotan.
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Preparation Phase

Handling Phase

Post-Handling Phase

Designate Handling Area
(Fume Hood)

Don Appropriate PPE

Prepare Spill Kit

Weigh Solid in Ventilated Enclosure

Prepare Solution in Fume Hood

Perform Experiment

Decontaminate Work Area

Carefully Remove PPE

Wash Hands Thoroughly

Dispose of Waste Properly

Click to download full resolution via product page

Safe Handling Workflow for Osemozotan.
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Disposal Plan for Osemozotan
All waste containing Osemozotan should be treated as hazardous chemical waste.

Solid Waste:

Collect unused Osemozotan, contaminated weighing boats, and other solid materials in a

dedicated, labeled hazardous waste container.

Liquid Waste:

Collect solutions containing Osemozotan in a compatible, labeled hazardous waste

container.

Sharps:

Dispose of any sharps (needles, syringes) contaminated with Osemozotan in a

designated sharps container for hazardous waste.

Empty Containers:

Triple-rinse empty containers with a suitable solvent. The rinsate should be collected as

hazardous waste.

Disposal:

Arrange for the disposal of all hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Emergency Procedures
In the event of an emergency while handling Osemozotan, follow these procedures.

Spill:

Minor Spill: If you are trained and it is safe to do so, contain the spill with an appropriate

absorbent material. Wear appropriate PPE during cleanup. Collect the absorbed material

in a sealed container for hazardous waste disposal.
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Major Spill: Evacuate the area immediately and alert others. Contact your institution's EHS

or emergency response team.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Seek medical attention immediately. Do not induce vomiting unless instructed to

do so by a medical professional.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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